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Compound of Interest

Compound Name: 2,4-Dimethyl-3-hexanone

Cat. No.: B096374 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 2,4-Dimethyl-3-hexanone, a significant

ketone in organic synthesis and various research applications. This document outlines its

chemical and physical properties, spectroscopic data, synthesis protocols, and its role in

scientific research.

Nomenclature and Chemical Identity
The compound is systematically named according to the International Union of Pure and

Applied Chemistry (IUPAC) guidelines.

Identifier Value

IUPAC Name 2,4-dimethylhexan-3-one[1][2][3]

CAS Number 18641-70-8[1][2][4]

Molecular Formula C8H16O[1][2][5]

Molecular Weight 128.21 g/mol [3][5]

Canonical SMILES CCC(C)C(=O)C(C)C[2][3]

InChI Key PZAPVPGZDHJUTO-UHFFFAOYSA-N[2][3][4]
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Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2,4-Dimethyl-3-
hexanone.

Property Value

Density 0.809 g/cm³[4][6]

Boiling Point 149.6 °C at 760 mmHg[4][6]

Flash Point 34.2 °C[4][6]

Vapor Pressure 3.99 mmHg at 25°C[4][6]

Refractive Index 1.407[4]

LogP 2.25760[4][6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2,4-Dimethyl-3-
hexanone.

Nuclear Magnetic Resonance (NMR) Spectroscopy: 13C NMR spectral data is available for

2,4-Dimethyl-3-hexanone, which is essential for determining the carbon framework of the

molecule.[3]

Infrared (IR) Spectroscopy: The IR spectrum of 2,4-Dimethyl-3-hexanone shows

characteristic absorption bands that confirm the presence of its functional groups.[7][8]

Mass Spectrometry (MS): Electron ionization mass spectrometry data is available and

provides information about the mass-to-charge ratio of the molecule and its fragments,

aiding in its identification.[3][7]

Synthesis Protocols
Several synthetic routes have been established for the preparation of 2,4-Dimethyl-3-
hexanone. Two common methods are detailed below.
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4.1. Grignard Reaction followed by Oxidation

This method involves the reaction of a Grignard reagent with an aldehyde to form a secondary

alcohol, which is subsequently oxidized to the target ketone.[5]

Experimental Protocol:

Grignard Reagent Formation: Prepare sec-butylmagnesium bromide by reacting sec-butyl

bromide with magnesium turnings in anhydrous diethyl ether under an inert atmosphere.

Grignard Reaction: Cool the Grignard reagent in an ice bath and add isobutyraldehyde

dropwise with continuous stirring. The reaction is exothermic and should be controlled to

maintain a low temperature.

Work-up: After the addition is complete, quench the reaction by slowly adding a saturated

aqueous solution of ammonium chloride. Extract the aqueous layer with diethyl ether.

Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under

reduced pressure to obtain 2,4-dimethyl-3-hexanol.

Oxidation: Dissolve the crude 2,4-dimethyl-3-hexanol in a suitable solvent like acetone. Add

Jones reagent (a solution of chromium trioxide in sulfuric acid) dropwise at 0 °C. Monitor the

reaction by thin-layer chromatography (TLC).

Purification: Once the reaction is complete, quench with isopropanol, dilute with water, and

extract with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous

sodium sulfate, and concentrate. Purify the resulting crude 2,4-Dimethyl-3-hexanone by

fractional distillation.

4.2. Oxidation of 2,4-Dimethyl-3-hexanol

A direct oxidation of the corresponding secondary alcohol provides a straightforward route to

2,4-Dimethyl-3-hexanone.[5]

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 2,4-dimethyl-3-hexanol in an aqueous acidic medium, such as a solution
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of sulfuric acid.

Oxidation: While stirring, add an oxidizing agent like potassium permanganate or chromic

acid portion-wise to the solution.[5] The reaction mixture will typically change color, indicating

the progress of the oxidation.

Monitoring: Monitor the reaction progress using TLC or gas chromatography (GC).

Work-up and Purification: After the starting material is consumed, neutralize the excess

oxidizing agent (e.g., with sodium bisulfite for permanganate). Extract the product with an

organic solvent such as diethyl ether. Wash the organic layer with a saturated sodium

bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium

sulfate, filter, and remove the solvent under reduced pressure. The crude product can be

purified by distillation.

Applications in Research and Drug Development
2,4-Dimethyl-3-hexanone serves as a valuable compound in several areas of chemical

research:

Enzyme Substrate: It is utilized as a substrate in enzyme-catalyzed reactions to investigate

the activity of various oxidoreductases.[5]

Pharmaceutical Intermediate: The reactivity of its carbonyl group makes it a potential

intermediate in the synthesis of more complex pharmaceutical compounds.[5]

Derivatization: The carbonyl group can undergo nucleophilic substitution reactions to form a

variety of ketone adducts, which can be tailored for applications in catalysis, materials

science, and medicinal chemistry.[5]

Stereochemical Studies: The reduction of the carbonyl group to its corresponding alcohol,

2,4-Dimethyl-3-hexanol, creates a new stereocenter. Controlling the stereochemistry of this

reduction is important for the synthesis of specific stereoisomers of biologically active

molecules.[5]

Synthesis Pathway Diagram
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The following diagram illustrates the synthesis of 2,4-Dimethyl-3-hexanone via the Grignard

reaction and subsequent oxidation.
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Caption: Synthesis of 2,4-Dimethyl-3-hexanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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